Cas no 23294-22-6 (5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[(3-pyridinylacetyl)amino]-, monosodiumsalt, (6R-trans)- (9CI))

• Product Name: 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[(3-pyridinylacetyl)amino]-, monosodiumsalt, (6R-trans)- (9CI)
• CAS No: 23294-22-6
• MF: C₁₇H₁₆N₃NaO₆S
• MW: 413.380213737488
• CID: 273999
• PubChem ID: 137321726
• Update Time: 2025-04-19

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[(3-pyridinylacetyl)amino]-, monosodiumsalt, (6R-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[(3-pyridinylacetyl)amino]-, monosodiumsalt, (6R-trans)- (9CI)
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[(3-pyridinylacetyl)amino]-, monosodiumsa
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 3-((acetyloxy)methyl)-8-oxo-7-((3-pyridinylacetyl)amino)-, monosodium salt, (6R-trans)-
• Sodium 7-(3-pyridylacetamido)cephalosporanate
• UNII-E3Z9HB7794
• E3Z9HB7794
• 23294-22-6

• Inchi： 1S/C17H17N3O6S.Na/c1-9(21)26-7-11-8-27-16-13(15(23)20(16)14(11)17(24)25)19-12(22)5-10-3-2-4-18-6-10;/h2-4,6,13,16H,5,7-8H2,1H3,(H,19,22)(H,24,25);/q;+1/p-1/t13-,16-;/m1./s1
• InChI Key： FHKBJLXSWCPIRG-OALZAMAHSA-M
• SMILES： S1CC(COC(C)=O)=C(C(=O)[O-])N2C([C@H]([C@@H]12)NC(CC1C=NC=CC=1)=O)=O.[Na+]

Computed Properties

• Exact Mass: 413.06588
• Monoisotopic Mass: 413.065751
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 700
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154

Experimental Properties

• Boiling Point: 778.9°Cat760mmHg
• Flash Point: 424.9°C
• PSA: 128.73